Cas no 947614-96-2 (4-(2-bromo-5-chlorophenyl)butanoic acid)

• Product Name: 4-(2-bromo-5-chlorophenyl)butanoic acid
• CAS No: 947614-96-2
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 6101245
• PubChem ID: 58222067
• Update Time: 2025-05-21

4-(2-bromo-5-chlorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-5-chlorophenyl)butanoic acid
• Benzenebutanoic acid, 2-bromo-5-chloro-
• 947614-96-2
• SCHEMBL12713147
• AKOS015501673
• CS-0345954
• EN300-1910835

• Inchi： 1S/C10H10BrClO2/c11-9-5-4-8(12)6-7(9)2-1-3-10(13)14/h4-6H,1-3H2,(H,13,14)
• InChI Key： RVBSLJLVRYQWNM-UHFFFAOYSA-N
• SMILES： C1(CCCC(O)=O)=CC(Cl)=CC=C1Br

Computed Properties

• Exact Mass: 275.95527g/mol
• Monoisotopic Mass: 275.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.558±0.06 g/cm3(Predicted)
• Boiling Point: 370.5±27.0 °C(Predicted)
• pka: 4.69±0.10(Predicted)

Additional information on 4-(2-bromo-5-chlorophenyl)butanoic acid

4-(2-Bromo-5-Chlorophenyl)Butanoic Acid (CAS No. 947614-96-2)

4-(2-Bromo-5-Chlorophenyl)Butanoic Acid, also known by its CAS number 947614-96-2, is a synthetic organic compound with a unique structure that combines a bromine atom, a chlorine atom, and a butanoic acid group. This compound has been of interest in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a substituted phenyl ring attached to a four-carbon carboxylic acid chain, makes it a versatile building block for further chemical modifications.

The synthesis of 4-(2-Bromo-5-Chlorophenyl)Butanoic Acid typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation of bromochlorobenzene followed by hydrolysis to introduce the carboxylic acid group. This process requires precise control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making the synthesis more sustainable and cost-effective.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The presence of both bromine and chlorine substituents on the aromatic ring provides opportunities for further functionalization, enabling the creation of bioactive molecules with diverse pharmacological properties. For instance, researchers have explored its potential as an anti-inflammatory agent by modifying the side chain to enhance binding affinity to specific receptors.

In addition to its role in drug development, 4-(2-Bromo-5-Chlorophenyl)Butanoic Acid has shown promise in agrochemical applications. Studies have demonstrated that derivatives of this compound can act as effective herbicides by inhibiting key enzymes involved in plant metabolism. The selective toxicity of these derivatives makes them attractive candidates for developing environmentally friendly pest control solutions.

The physical and chemical properties of this compound are well-documented. It has a melting point of approximately 130°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been tested, revealing that it remains stable under normal storage conditions but decomposes upon prolonged exposure to heat or light.

Recent research has also focused on the environmental impact of 4-(2-Bromo-5-Chlorophenyl)Butanoic Acid. Studies indicate that it degrades slowly in soil and water, raising concerns about its potential accumulation in ecosystems. To address this issue, scientists are exploring methods to enhance its biodegradability through chemical modifications or microbial degradation pathways.

In conclusion, 4-(2-Bromo-5-Chlorophenyl)Butanoic Acid (CAS No. 947614-96-2) is a versatile compound with significant potential across multiple industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in chemistry and related fields.